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Compound of Interest

Compound Name: 2-Isopropylpyridine

Cat. No.: B1293918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

professional medical or safety advice. Always consult the official Safety Data Sheet (SDS) and

follow established laboratory safety protocols when handling any chemical.

Introduction
2-Isopropylpyridine is a heterocyclic organic compound with applications in the synthesis of

pharmaceuticals and agrochemicals.[1] As with any chemical intermediate, a thorough

understanding of its toxicological profile and proper handling procedures is paramount to

ensure the safety of laboratory personnel and the integrity of research. This guide provides an

in-depth overview of the known toxicity of 2-Isopropylpyridine and detailed precautions for its

safe handling.

Toxicological Profile
While specific quantitative toxicity data for 2-Isopropylpyridine is not readily available in public

databases, its hazard classifications provide a clear indication of its potential health effects.[2]

The toxicity of pyridine and its derivatives has been studied, and this information can offer

insights into the potential hazards of 2-Isopropylpyridine.[3]

Acute Toxicity
2-Isopropylpyridine is classified as harmful by ingestion, dermal contact, and inhalation.[2]
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Data Presentation: Acute Toxicity

Endpoint Classification Notes

Oral LD50 (Rat) Data not available
GHS Classification: Acute

Toxicity, Oral, Category 4.[2]

Dermal LD50 (Rabbit) Data not available
GHS Classification: Acute

Toxicity, Dermal, Category 4.[2]

Inhalation LC50 (Rat) Data not available

GHS Classification: Acute

Toxicity, Inhalation, Category 4.

[2]

Irritation and Sensitization
This compound is known to cause skin and serious eye irritation.[4] It may also cause

respiratory irritation.[4]

Data Presentation: Irritation and Sensitization

Endpoint Classification Notes

Skin Irritation Causes skin irritation.[4]
Standardized testing would

follow OECD Guideline 404.

Eye Irritation
Causes serious eye irritation.

[5]

Standardized testing would

follow OECD Guideline 405.

Skin Sensitization Data not available
Standardized testing would

follow OECD Guideline 406.

Mutagenicity and Carcinogenicity
Specific data on the mutagenicity and carcinogenicity of 2-Isopropylpyridine are not available.

However, information on pyridine, the parent compound, suggests that while it is not

considered a germ cell mutagen, it is suspected of causing cancer.[6][7]

Data Presentation: Mutagenicity and Carcinogenicity
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Endpoint Result Notes

Mutagenicity (Ames Test) Data not available
Standardized testing would

follow OECD Guideline 471.

Carcinogenicity Data not available

Pyridine is classified by IARC

as Group 2B: Possibly

carcinogenic to humans.

Experimental Protocols
Standardized protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are used to assess the toxicity of chemical substances.

The following are summaries of key experimental protocols relevant to the toxicological

endpoints of 2-Isopropylpyridine.

Acute Oral Toxicity (OECD 423)
The acute toxic class method is a stepwise procedure using a small number of animals to

classify a substance's oral toxicity.

Principle: A single dose of the substance is administered orally to a group of three animals of

a single sex (usually females).

Procedure: The absence or presence of compound-related mortality at a given dose

determines the next step, which may involve testing at a higher or lower fixed dose level.

Observation: Animals are observed for 14 days for signs of toxicity and mortality.

Endpoint: The method allows for the classification of the substance into one of five toxicity

categories based on the observed effects.
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Caption: Workflow for OECD 423 Acute Oral Toxicity Test.

Skin Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Principle: The substance is applied to the shaved skin of a single animal (typically a rabbit).

Procedure: A small patch of the substance is applied to the skin and covered with a gauze

patch for a set period (usually 4 hours).

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals after patch removal (1, 24, 48, and 72 hours).

Endpoint: The severity of the skin reactions is scored to determine the irritation potential.
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Caption: Workflow for OECD 404 Skin Irritation Test.

Handling Precautions
Given its hazardous properties, strict adherence to safety protocols is mandatory when

handling 2-Isopropylpyridine.
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Engineering Controls
Ventilation: Always handle 2-Isopropylpyridine in a well-ventilated area. A chemical fume

hood is strongly recommended to minimize inhalation exposure.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye

contact.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a respirator with an appropriate organic vapor cartridge should be used.

Safe Handling Practices
Avoid breathing vapors or mist.

Avoid contact with skin and eyes.

Keep away from heat, sparks, and open flames. It is a flammable liquid.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid Measures
In case of exposure, immediate action is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill and Disposal Procedures
Spill Cleanup: In the event of a spill, evacuate the area. Wear appropriate PPE. Absorb the

spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for

disposal. Ventilate the area and wash the spill site after material pickup is complete.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow it to enter drains or waterways.

Potential Toxicity Pathway
The metabolic pathway of pyridine compounds often involves enzymatic degradation. While the

specific pathway for 2-Isopropylpyridine is not well-documented in humans, microbial

metabolism studies of pyridine can provide a general model. Degradation can proceed through

hydroxylation and ring cleavage, ultimately leading to the formation of metabolites that can be

further processed by the body.[8][9][10] The neurotoxicity of some pyridine derivatives is linked

to their ability to cross the blood-brain barrier and undergo bioactivation to neurotoxic species.

[11]
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Caption: Generalized Toxicity Pathway for Pyridine Derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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